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Compound of Interest

Compound Name: Sodium pyridine-2-sulfinate

Cat. No.: B152890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium pyridine-2-sulfinate is a versatile and increasingly utilized reagent in synthetic

chemistry, particularly in cross-coupling reactions for the synthesis of complex pharmaceutical

intermediates. Its efficacy and the reliability of experimental outcomes are intrinsically linked to

its stability and proper storage. This technical guide provides a comprehensive overview of the

known stability profile and recommended storage conditions for sodium pyridine-2-sulfinate,

based on currently available data. While detailed quantitative degradation studies are not

extensively documented in publicly accessible literature, this guide consolidates the existing

knowledge to ensure the integrity of the reagent for research and development applications.

Chemical and Physical Properties
Sodium pyridine-2-sulfinate is a white to off-white crystalline solid. It is generally considered

a "bench-stable" reagent, meaning it does not undergo rapid decomposition under ambient

laboratory conditions.[1] Its utility in various synthetic protocols, including palladium-catalyzed

cross-coupling reactions, highlights its relative stability under specific reaction conditions.[1]

Table 1: Physical and Chemical Properties of Sodium Pyridine-2-Sulfinate
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Property Value Reference

Molecular Formula C₅H₄NNaO₂S TCI Chemicals, Sigma-Aldrich

Molecular Weight 165.15 g/mol Sigma-Aldrich

Appearance
White to light yellow

powder/crystal
TCI Chemicals

Melting Point 283.0 to 287.0 °C TCI Chemicals

Purity >95.0% (T) TCI Chemicals

Hygroscopicity Hygroscopic TCI Chemicals

Stability Profile
While specific kinetic data and forced degradation studies are not readily available in the

literature, the general stability of sodium pyridine-2-sulfinate can be inferred from handling

guidelines and its behavior in chemical reactions.

Thermal Stability
Sodium pyridine-2-sulfinate exhibits a high melting point (283-287 °C), suggesting good

thermal stability in its solid state. However, prolonged exposure to high temperatures may lead

to decomposition. It is stable under the elevated temperatures (e.g., 120-150 °C) often required

for cross-coupling reactions for the duration of the synthesis.[1]

Hydrolytic Stability
As a salt, sodium pyridine-2-sulfinate is soluble in water. The sulfinate group may be

susceptible to hydrolysis, particularly under acidic or basic conditions, which could lead to the

formation of pyridine-2-sulfonic acid or other degradation products. The material is noted to be

hygroscopic, indicating a propensity to absorb moisture from the atmosphere, which could

potentially impact its long-term stability.[1]

Photostability
There is no specific information available regarding the photostability of sodium pyridine-2-
sulfinate. As a precautionary measure, it is advisable to store the compound in amber or
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opaque containers to protect it from light.

Oxidative Stability
Sodium pyridine-2-sulfinate is incompatible with strong oxidizing agents. The sulfinate moiety

is susceptible to oxidation, which would likely convert it to the corresponding sulfonate.

Recommended Storage Conditions
To ensure the long-term integrity and reactivity of sodium pyridine-2-sulfinate, the following

storage conditions are recommended based on information from various suppliers.

Table 2: Recommended Storage Conditions for Sodium Pyridine-2-Sulfinate

Parameter Recommendation Rationale Source

Temperature

Cool and dark place,

<15°C recommended

by some suppliers,

though room

temperature is also

cited.

To minimize potential

thermal degradation

and preserve long-

term stability.

TCI Chemicals

Atmosphere

Store under an inert

gas (e.g., argon or

nitrogen).

The compound is

hygroscopic and

protecting it from

moisture is crucial.

TCI Chemicals

Container
Tightly closed

container.

To prevent exposure

to atmospheric

moisture and oxygen.

ChemicalBook

Location
Dry and well-

ventilated place.

To maintain a low-

humidity environment.
ChemicalBook

Incompatibilities

Store away from

oxidizing agents and

incompatible

materials.

To prevent chemical

reactions that could

degrade the

compound.

ChemicalBook, TCI

Chemicals
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Handling Precautions
Standard laboratory safety protocols should be followed when handling sodium pyridine-2-
sulfinate. This includes the use of personal protective equipment such as safety glasses,

gloves, and a lab coat. Handling should be performed in a well-ventilated area.

Experimental Protocols
Detailed experimental protocols for forced degradation studies or the development of stability-

indicating analytical methods for sodium pyridine-2-sulfinate are not available in the reviewed

literature. For researchers needing to perform such studies, a general workflow is proposed

below.

Proposed Workflow for Stability Testing
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Caption: Proposed experimental workflow for assessing the stability of Sodium pyridine-2-
sulfinate.

Potential Degradation Pathway
While not empirically demonstrated in the literature for this specific compound, a plausible

degradation pathway under oxidative or certain hydrolytic conditions could involve the

conversion of the sulfinate group.
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Caption: A potential degradation pathway for Sodium pyridine-2-sulfinate.

Conclusion
Sodium pyridine-2-sulfinate is a robust reagent when stored and handled correctly. The

primary stability concerns are its hygroscopicity and incompatibility with oxidizing agents.

Adherence to the recommended storage conditions—cool, dry, and under an inert atmosphere

—is critical for preserving its chemical integrity and ensuring reproducible results in its synthetic

applications. Further in-depth studies are warranted to quantitatively assess its stability under

various stress conditions and to fully elucidate its degradation pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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